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Compound of Interest

Compound Name: Heneicosane-d44

Cat. No.: B1445965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Heneicosane-d44, a deuterated form of

the long-chain alkane heneicosane. This document details its fundamental molecular

characteristics and provides a comprehensive overview of its analysis by mass spectrometry.

The use of deuterated compounds is critical in quantitative mass spectrometry, often serving as

ideal internal standards due to their chemical similarity to the analyte of interest and their

distinct mass difference.

Quantitative Data Summary
The key molecular properties of Heneicosane-d44 are summarized in the table below,

providing a clear reference for researchers.
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Property Value Source

Molecular Formula C₂₁D₄₄ [1]

Molecular Weight ( g/mol ) 340.85 [1][2]

Monoisotopic Mass (Da) 340.620478225 [3]

Isotopic Enrichment 99 atom % D [2]

CAS Number 39756-37-1 [2]

Mass Spectrometry Data
Mass spectrometry of alkanes, including their deuterated analogues, is characterized by

fragmentation through the cleavage of C-C bonds. In the case of Heneicosane-d44, the mass

spectrum would be expected to show a molecular ion peak (M+) and a series of fragment ions

separated by 16 mass units (corresponding to CD₂ groups), as opposed to the 14 units (CH₂)

seen in its non-deuterated counterpart.

While specific experimental mass spectra for Heneicosane-d44 are not publicly detailed, the

expected prominent ion clusters can be predicted based on the general fragmentation patterns

of long-chain alkanes. The molecular ion would be observed at m/z 340.8.

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS) Analysis
The following provides a generalized methodology for the analysis of Heneicosane-d44 using

Gas Chromatography-Mass Spectrometry (GC-MS), a common technique for volatile and semi-

volatile compounds.

1. Sample Preparation:

Standard Preparation: A stock solution of Heneicosane-d44 is prepared in a high-purity

volatile solvent such as hexane or dichloromethane. A series of dilutions are then made to

create calibration standards of known concentrations.
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Internal Standard: If Heneicosane-d44 is being used as an internal standard, it is spiked into

the unknown sample at a fixed concentration.

2. GC-MS System and Conditions:

Gas Chromatograph: A standard GC system equipped with a capillary column suitable for

hydrocarbon analysis (e.g., a non-polar polydimethylsiloxane-based column) is used.

Injection: A small volume (typically 1 µL) of the prepared sample is injected into the GC inlet,

which is heated to ensure rapid volatilization.

Oven Temperature Program: A temperature gradient is programmed for the GC oven to

ensure the separation of components based on their boiling points. For a long-chain alkane

like heneicosane, the program would start at a lower temperature and ramp up to a higher

temperature.

Mass Spectrometer: The GC is coupled to a mass spectrometer, typically a quadrupole or

ion trap analyzer.

Ionization: Electron Ionization (EI) is commonly used for alkanes, with a standard ionization

energy of 70 eV.

Mass Analysis: The mass spectrometer is set to scan a mass range that includes the

molecular ion of Heneicosane-d44 and its expected fragments.

3. Data Acquisition and Analysis:

The instrument control software is used to acquire the data, which consists of a series of

mass spectra taken over the course of the chromatographic run.

The resulting chromatogram is analyzed to determine the retention time of Heneicosane-
d44.

The mass spectrum corresponding to the chromatographic peak of Heneicosane-d44 is

examined to confirm its identity based on the molecular ion and fragmentation pattern.
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Quantification is performed by integrating the peak area of a characteristic ion and

comparing it to the calibration curve.

Workflow for Mass Spectrometric Analysis
The following diagram illustrates a typical workflow for the mass spectrometric analysis of a

deuterated compound like Heneicosane-d44.
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Caption: A generalized workflow for quantitative analysis using an internal standard by GC-MS.
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at: [https://www.benchchem.com/product/b1445965#heneicosane-d44-molecular-weight-
and-mass-spectrometry-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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